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Compound of Interest

Compound Name: TZ9

Cat. No.: B15565453 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents is a critical component of laboratory safety and environmental stewardship.

This document provides a comprehensive, step-by-step guide for the proper disposal of TZ9
(CAS No. 1002789-86-7), a selective Rad6 inhibitor used in research.[1][2] Adherence to these

procedures is essential to ensure safety and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle TZ9 with the appropriate safety

measures. This material should be considered hazardous until comprehensive information

becomes available.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat.[4][5]

Ventilation: Handle TZ9 in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale the

substance.

Handwashing: Thoroughly wash hands after handling the compound.

Quantitative Data Summary for Disposal
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While specific quantitative disposal parameters for TZ9 are not broadly published, the Safety

Data Sheet (SDS) for this compound should be consulted for precise institutional guidelines.

The following table outlines the critical information that must be obtained for compliant

disposal.

Data Point
Information to Obtain from
Supplier's SDS and
Institutional EHS

Importance in Disposal

Chemical Formula C₁₇H₁₄N₆O₄

Essential for accurate chemical

identification and waste

profiling.

Molecular Weight 366.3 g/mol
Required for waste manifest

documentation.

Physical Appearance Crystalline solid

Informs the selection of

appropriate waste containers

and spill cleanup procedures.

Solubility

Soluble in DMSO and

dimethylformamide at approx.

30 mg/mL.

Critical for determining

appropriate waste streams

(e.g., solid vs. liquid) and

decontamination procedures.

Hazard Classifications Consult the specific SDS.

Determines the required

hazard labeling on waste

containers and informs

handling precautions.

Regulatory Waste Codes
Consult institutional EHS or

licensed waste contractor.

Ensures compliance with

federal, state, and local

hazardous waste regulations.

Experimental Protocol for Laboratory-Scale Waste
Collection
The following protocol details the methodology for the collection and temporary storage of TZ9
waste within a laboratory setting, prior to its removal by a certified hazardous waste
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management service.

Materials:

Designated hazardous waste container (chemically compatible, with a secure lid)

Hazardous waste labels (provided by your institution's Environmental Health and Safety

department)

Secondary containment bin

Personal Protective Equipment (PPE) as specified above

Spill kit for chemical spills

Procedure:

Container Preparation:

Obtain a designated hazardous waste container that is compatible with TZ9 and any

solvents used in the waste mixture.

Affix a hazardous waste label to the container before adding any waste. Fill in all required

information, including the full chemical name ("TZ9" and its formal chemical name: 4-

amino-6-(phenylamino)-2-(4-nitrobenzoate)-1,3,5-triazine-2-methanol), the accumulation

start date, and the principal investigator's name and lab location.

Waste Segregation:

Collect waste containing TZ9 separately from other chemical waste streams to prevent

potentially hazardous reactions. This includes pure TZ9, contaminated solutions, and any

labware (e.g., pipette tips, microfuge tubes) that has come into direct contact with the

compound.

Waste Collection:

For solid waste (e.g., unused TZ9, contaminated gloves, or absorbent pads), carefully

place it into the labeled hazardous waste container.
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For liquid waste (e.g., solutions containing TZ9), pour the waste into the designated

container, using a funnel if necessary to prevent spills.

Do not overfill the container; a general rule is to fill it to no more than 80% of its capacity.

Container Storage:

Keep the hazardous waste container securely closed at all times, except when adding

waste.

Store the container in a designated satellite accumulation area within the laboratory.

Place the primary waste container inside a larger, chemically resistant secondary

containment bin to mitigate the impact of any potential leaks.

Spill Management:

In the event of a small spill, wear appropriate PPE, carefully sweep up any solid material

to avoid dust generation, and place it in the designated hazardous waste container.

For liquid spills, use an inert absorbent material, collect it, and place it in the waste

container.

For larger spills, follow your institution's established emergency procedures for hazardous

material incidents.

Final Disposal Arrangements:

Once the waste container is full or has reached the end of its allowable accumulation

period (as per institutional policy), contact your institution's Environmental Health and

Safety (EHS) office to schedule a pickup.

Provide the EHS office with all necessary documentation and information regarding the

waste.

Crucially, TZ9 must be disposed of as hazardous waste. Do not dispose of it in the regular

trash or pour it down the drain.
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Mandatory Visualizations
The following diagrams illustrate the key relationships and procedural flow for the proper

disposal of TZ9.
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Caption: Disposal workflow for the research chemical TZ9.
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Mechanism of Action
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Caption: Signaling pathway inhibited by the research chemical TZ9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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